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Introduction
Schineolignin C is a lignan compound isolated from Schisandra chinensis, a plant with a long

history of use in traditional medicine, particularly in East Asia. Lignans from Schisandra

chinensis are a well-studied class of phytochemicals known for a wide range of biological

activities, including anti-inflammatory, antioxidant, neuroprotective, and anticancer effects.

While specific research on Schineolignin C is still emerging, this guide provides a

comprehensive overview of the background, isolation, and known biological activities of related

lignans from Schisandra chinensis, offering a valuable resource for researchers interested in

this novel compound. The information presented here is based on the broader literature

concerning lignans and neolignans from this plant species, providing a predictive framework for

the potential properties and mechanisms of action of Schineolignin C.

Chemical Structure and Natural Source
Schineolignin C belongs to the lignan family of natural products, which are characterized by

the coupling of two phenylpropanoid units. It has been identified as a constituent of the roots of

Schisandra chinensis (Turcz.) Baill., a woody vine native to Northern China, Russia, and Korea.

The isolation of related compounds, such as Schineolignin D, a phenylpropanoid, has been

reported from the same plant source, suggesting a rich and diverse phytochemical profile within

the roots of this species[1].
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Biological Activities
While specific quantitative data on the biological activities of Schineolignin C are not yet

widely available in the public domain, the broader class of lignans from Schisandra chinensis

has been extensively studied. These compounds are known to possess significant therapeutic

potential across several domains.

Anti-inflammatory Activity
Lignans isolated from Schisandra chinensis have demonstrated potent anti-inflammatory

effects. Studies on various dibenzocyclooctadiene lignans have shown that they can suppress

the production of pro-inflammatory mediators. The anti-inflammatory activity of these

compounds is a key area of research, with many lignans exhibiting inhibitory effects on critical

inflammatory pathways[2][3].

Antioxidant Activity
Many lignans from Schisandra sphenanthera, a closely related species, have shown

noteworthy antioxidant activity. This is often assessed through their capacity to scavenge free

radicals, such as 2,2-diphenyl-1-picrylhydrazyl (DPPH)[2]. The antioxidant properties of these

compounds are believed to contribute significantly to their overall health benefits.

Neuroprotective Effects
Recent research has highlighted the neuroprotective potential of compounds isolated from the

roots of Schisandra chinensis. For instance, the related compound Schineolignin D has shown

statistically significant neuroprotective activity in PC12 cell lines induced by hydrogen peroxide

(H₂O₂) at a concentration of 12.5 μM[1]. This suggests that Schineolignin C may also possess

neuroprotective properties, a promising avenue for further investigation.

Anticancer Activity
Certain lignans from the rattan stems of Schisandra chinensis have been evaluated for their

cytotoxic activities against human cancer cell lines. While some compounds exhibited weak

cytotoxic activity, this remains an active area of research for the development of novel

anticancer agents[3].
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Quantitative Data on Related Lignans
To provide a comparative context for the potential bioactivity of Schineolignin C, the following

table summarizes quantitative data for other lignans isolated from Schisandra species.

Compound
Biological
Activity

Assay IC50 Value Reference

Lignan 8 (from S.

sphenanthera)
Antioxidant

DPPH radical

scavenging
35 µg/mL [2]

Lignan 13 (from

S. sphenanthera)
Antioxidant

DPPH radical

scavenging
48 µg/mL [2]

Lignan 1 (from S.

sphenanthera)
Antioxidant

DPPH radical

scavenging
92 µg/mL [2]

Lignan 7 (from S.

sphenanthera)
Antioxidant

DPPH radical

scavenging
115 µg/mL [2]

Lignan 2 (from S.

chinensis)
Cytotoxicity

Human Hela

cancer cell lines
30.6 µM [3]

Lignan 8 (from S.

chinensis)
Cytotoxicity

Human Hela

cancer cell lines
41.0 µM [3]

Lignan 6 (from S.

chinensis)
Cytotoxicity

Human Hela

cancer cell lines
86.3 µM [3]

Cisplatin

(positive control)
Cytotoxicity

Human Hela

cancer cell lines
27.3 µM [3]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Schineolignin C would

be found in its primary publication. However, based on the methodologies reported for similar

lignans from Schisandra chinensis, a general workflow can be outlined.

General Isolation and Purification Workflow
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Dried Roots of Schisandra chinensis

Extraction with Organic Solvent (e.g., Ethanol)

Partitioning with Solvents of Varying Polarity

Column Chromatography (Silica Gel, Sephadex)

Preparative High-Performance Liquid Chromatography (HPLC)

Pure Schineolignin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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